Cas no 62124-77-0 (Ethyl 3-oxo-3-pyrazin-2-yl-propionate)

• Product Name: Ethyl 3-oxo-3-pyrazin-2-yl-propionate
• CAS No: 62124-77-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD04114374
• CID: 515399
• PubChem ID: 354334792
• Update Time: 2025-06-20

Ethyl 3-oxo-3-pyrazin-2-yl-propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxo-3-(pyrazin-2-yl)propanoate
• Ethyl 3-(2-Pyrazinyl)-3-oxopropanoate
• Ethyl 3-Oxo-3-(pyrazin-2-yl)propionate
• 2-Pyrazinepropanoicacid, b-oxo-, ethyl ester
• ethyl 3-oxo-3-pyrazin-2-ylpropanoate
• Ethyl 3-oxo-3-pyrazin-2-yl-propionate
• 3-Oxo-3-(pyrazin-2-yl)propionic Acid Ethyl Ester
• 2-Ethoxycarbonylmethylcarbonylpyrazine
• Ethyl 3-oxo-3-pyrazinylpropionate
• Ethyl beta-oxopyrazinepropionate
• OPBDMDPBJKVMNL-UHFFFAOYSA-N
• 6700AH
• KM0574
• Ethyl3-(2-Pyrazinyl)-3-oxopropanoate
• AB18180
• TRA0100824
• SY005599
• 62124-77-0
• SCHEMBL509677
• AKOS010951955
• CS-11106
• NS00034924
• DB-073055
• 3-Oxo-3-pyrazin-2-yl-propionic acid, ethyl ester
• MFCD04114374
• DTXSID10211185
• CHEMBL2035660
• EINECS 263-421-0
• E1271
• Ethyl 3-oxo-3-pyrazin-2-yl-propanoate

• MDL： MFCD04114374
• Inchi： 1S/C9H10N2O3/c1-2-14-9(13)5-8(12)7-6-10-3-4-11-7/h3-4,6H,2,5H2,1H3
• InChI Key： OPBDMDPBJKVMNL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=NC=CN=1)=O)=O

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 120°C/2mmHg(lit.)
• Flash Point: 129.9±23.2 ºC,
• Refractive Index: 1.512
• Solubility: Dissolution (47 g/l) (25 º C),
• PSA: 69.15000
• LogP: 0.61250

Ethyl 3-oxo-3-pyrazin-2-yl-propionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on Ethyl 3-oxo-3-pyrazin-2-yl-propionate

Ethyl 3-oxo-3-pyrazin-2-yl-propionate (CAS No. 62124-77-0): A Comprehensive Overview

Ethyl 3-oxo-3-pyrazin-2-yl-propionate (CAS No. 62124-77-0) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, featuring a pyrazine ring and an ester functional group, has garnered attention for its potential in various biochemical pathways and drug development processes.

The molecular structure of Ethyl 3-oxo-3-pyrazin-2-yl-propionate consists of a propionic acid derivative with an ethyl ester substituent, linked to a pyrazine ring at the third position. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

In recent years, the study of heterocyclic compounds, particularly those containing the pyrazine moiety, has seen considerable advancements. Pyrazine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3-oxo group in Ethyl 3-oxo-3-pyrazin-2-yl-propionate enhances its reactivity, making it a promising building block for designing novel therapeutic agents.

One of the most compelling aspects of Ethyl 3-oxo-3-pyrazin-2-yl-propionate is its role in the synthesis of bioactive molecules. Researchers have utilized this compound as a precursor in the development of new drugs targeting various diseases. For instance, studies have shown its potential in inhibiting key enzymes involved in cancer cell proliferation. The pyrazine ring interacts with biological targets in a manner that disrupts pathological processes, offering a new avenue for therapeutic intervention.

The pharmaceutical industry has been particularly interested in exploring the pharmacological properties of Ethyl 3-oxo-3-pyrazin-2-yl-propionate. Its structural features allow it to mimic natural biomolecules, thereby facilitating interactions with biological receptors and enzymes. This property is crucial in drug design, where precise molecular interactions are essential for efficacy and safety.

Recent research has also highlighted the compound's potential in addressing neurological disorders. The pyrazine moiety is known to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Studies have indicated that derivatives of Ethyl 3-oxo-3-pyrazin-2-yl-propionate may have neuroprotective effects, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, Ethyl 3-oxo-3-pyrazin-2-yl-propionate has found utility in agrochemical research. Its chemical structure allows for modifications that can enhance the effectiveness of pesticides and herbicides. By incorporating this compound into agrochemical formulations, researchers aim to develop more sustainable and environmentally friendly solutions for crop protection.

The synthesis of Ethyl 3-oxo-3-pyrazin-2-yl-propionate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial applications. These methodologies include catalytic processes and green chemistry principles, which minimize waste and energy consumption.

The safety profile of Ethyl 3-oxy-oxy-pyridone propionate is another critical aspect that has been extensively studied. Toxicological assessments have been conducted to evaluate its potential side effects and determine safe handling protocols. These studies are essential for ensuring that the compound can be used effectively in research and industrial settings without posing risks to human health or the environment.

The future prospects of Ethyl 3-oxy-oxy-pyridone propionate are promising, with ongoing research aimed at uncovering new applications and improving its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to the development of novel drugs based on this versatile compound.

In conclusion, Ethyl 3-oxy-oxy-pyridone propionate (CAS No. 62124770) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique molecular structure and biological activities make it a valuable asset in drug discovery and industrial applications. As research continues to evolve, the full potential of this compound is likely to be realized, contributing to advancements in medicine and agriculture.